Cas no 951889-16-0 (Ethyl 5-(5-chloro-2-thienyl)-5-oxovalerate)

• Product Name: Ethyl 5-(5-chloro-2-thienyl)-5-oxovalerate
• CAS No: 951889-16-0
• MF: C₁₁H₁₃ClO₃S
• MW: 260.737121343613
• MDL: MFCD07782906
• CID: 4722361
• Update Time: 2023-08-15

Ethyl 5-(5-chloro-2-thienyl)-5-oxovalerate Chemical and Physical Properties

Names and Identifiers

• ETHYL 5-(5-CHLORO-2-THIENYL)-5-OXOVALERATE
• ethyl 5-(5-chlorothiophen-2-yl)-5-oxopentanoate
• 7720c
• Ethyl 5-(5-chloro-2-thienyl)-5-oxovalerate

• MDL： MFCD07782906
• Inchi： 1S/C11H13ClO3S/c1-2-15-11(14)5-3-4-8(13)9-6-7-10(12)16-9/h6-7H,2-5H2,1H3
• InChI Key： MBWYHEDACYOGKQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(CCCC(=O)OCC)=O)S1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 258
• Topological Polar Surface Area: 71.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones